Cas no 2228322-38-9 (1-(2,2,3,3,3-pentafluoropropyl)cyclopentane-1-carboxylic acid)

• Product Name: 1-(2,2,3,3,3-pentafluoropropyl)cyclopentane-1-carboxylic acid
• CAS No: 2228322-38-9
• MF: C₉H₁₁F₅O₂
• MW: 246.17446064949
• CID: 5965630
• PubChem ID: 165695361
• Update Time: 2025-11-01

1-(2,2,3,3,3-pentafluoropropyl)cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2,2,3,3,3-pentafluoropropyl)cyclopentane-1-carboxylic acid
• EN300-1943080
• 2228322-38-9

• Inchi： 1S/C9H11F5O2/c10-8(11,9(12,13)14)5-7(6(15)16)3-1-2-4-7/h1-5H2,(H,15,16)
• InChI Key： XQSXEFKRHQSVSZ-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(CC1(C(=O)O)CCCC1)F

Computed Properties

• Exact Mass: 246.06792040g/mol
• Monoisotopic Mass: 246.06792040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-(2,2,3,3,3-pentafluoropropyl)cyclopentane-1-carboxylic acid

Recent Advances in the Study of 1-(2,2,3,3,3-Pentafluoropropyl)cyclopentane-1-carboxylic Acid (CAS: 2228322-38-9)

The compound 1-(2,2,3,3,3-pentafluoropropyl)cyclopentane-1-carboxylic acid (CAS: 2228322-38-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the synthetic versatility of 1-(2,2,3,3,3-pentafluoropropyl)cyclopentane-1-carboxylic acid, particularly in the context of fluorinated organic compounds. Fluorination is a common strategy in medicinal chemistry to enhance the metabolic stability, bioavailability, and binding affinity of drug candidates. The presence of the pentafluoropropyl group in this compound suggests potential advantages in terms of lipophilicity and membrane permeability, making it a promising candidate for further investigation.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of this compound as a building block for the development of novel protease inhibitors. The study demonstrated that derivatives of 1-(2,2,3,3,3-pentafluoropropyl)cyclopentane-1-carboxylic acid exhibited potent inhibitory activity against several viral proteases, including those associated with SARS-CoV-2 and influenza. The researchers attributed this activity to the compound's ability to form stable interactions with the active sites of these enzymes, facilitated by its fluorinated side chain.

Another recent investigation, published in Bioorganic & Medicinal Chemistry Letters, focused on the compound's potential as a modulator of G-protein-coupled receptors (GPCRs). GPCRs are a major target class in drug discovery, and the study found that 1-(2,2,3,3,3-pentafluoropropyl)cyclopentane-1-carboxylic acid could selectively bind to certain GPCR subtypes, suggesting its utility in the development of targeted therapies for neurological and cardiovascular diseases.

From a synthetic perspective, advances in the preparation of this compound have also been reported. A 2022 paper in Organic Process Research & Development detailed an optimized, scalable synthesis route for 1-(2,2,3,3,3-pentafluoropropyl)cyclopentane-1-carboxylic acid, which improved yield and reduced the use of hazardous reagents. This development is particularly significant for industrial applications, where efficient and sustainable synthesis methods are critical.

Despite these promising findings, challenges remain in the further development of this compound. For instance, its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), require thorough investigation to assess its suitability as a drug candidate. Additionally, the potential for off-target effects and toxicity must be carefully evaluated in preclinical studies.

In conclusion, 1-(2,2,3,3,3-pentafluoropropyl)cyclopentane-1-carboxylic acid represents a compelling area of research in chemical biology and pharmaceutical science. Its unique structural features and demonstrated biological activities position it as a valuable scaffold for the development of new therapeutic agents. Future studies should focus on optimizing its pharmacological profile and exploring its potential in treating a broader range of diseases.